Cas no 2169397-00-4 (2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol)

2-(1-Amino-3-methylbutyl)-4-bromo-6-methoxyphenol is a brominated phenolic compound featuring a branched alkylamine substituent. Its structural complexity, combining a methoxy group, bromine atom, and chiral aminoalkyl chain, makes it a versatile intermediate in organic synthesis and pharmaceutical research. The bromine moiety enhances reactivity for further functionalization, while the methoxy group contributes to stability and solubility. The chiral center offers potential for stereoselective applications. This compound is particularly valuable in the development of bioactive molecules, including antimicrobial or antitumor agents, due to its hybrid pharmacophore structure. Suitable for controlled reactions, it is typically handled under inert conditions to preserve its reactive functional groups.
2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol structure
2169397-00-4 structure
Product Name:2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol
CAS No:2169397-00-4
MF:C12H18BrNO2
MW:288.180822849274
CID:6097433
PubChem ID:165945386
Update Time:2025-06-14

2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol
    • 2169397-00-4
    • EN300-1277353
    • Inchi: 1S/C12H18BrNO2/c1-7(2)4-10(14)9-5-8(13)6-11(16-3)12(9)15/h5-7,10,15H,4,14H2,1-3H3
    • InChI Key: KIUJODNAZARWSO-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)C(CC(C)C)N)O)OC

Computed Properties

  • Exact Mass: 287.05209g/mol
  • Monoisotopic Mass: 287.05209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55.5Ų

2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol Pricemore >>

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Additional information on 2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol

Research Brief on 2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol (CAS: 2169397-00-4): Recent Advances and Applications

In recent years, the compound 2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol (CAS: 2169397-00-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique brominated and methoxylated structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The compound's distinct chemical properties make it a valuable candidate for further exploration in drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on bacterial growth, particularly against multidrug-resistant strains of Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that differs from traditional antibiotics, thereby reducing the likelihood of resistance development.

In the context of cancer research, 2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol has been investigated for its potential as a chemotherapeutic agent. A preclinical study conducted by a team at the University of Cambridge revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of the p53 pathway. The study also highlighted the compound's selectivity, sparing normal cells and minimizing off-target effects, a critical advantage in cancer therapy.

Another area of interest is the compound's anti-inflammatory properties. Research published in the European Journal of Pharmacology in 2024 demonstrated that 2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models of rheumatoid arthritis. The findings suggest its potential as a novel therapeutic agent for chronic inflammatory diseases, with fewer side effects compared to existing treatments.

The synthesis and optimization of 2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol have also been a focus of recent research. A study in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound, addressing previous challenges in its production. This advancement is expected to facilitate further pharmacological evaluations and clinical trials.

Despite these promising findings, challenges remain in the development of 2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be thoroughly investigated. Ongoing research aims to address these limitations through structural modifications and formulation strategies, paving the way for its eventual clinical application.

In conclusion, 2-(1-amino-3-methylbutyl)-4-bromo-6-methoxyphenol (CAS: 2169397-00-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a strong candidate for future drug development. Continued research and collaboration across disciplines will be essential to unlock its full therapeutic potential.

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